2-bromo-N-[(5-bromothiophen-3-yl)methyl]-N-methylpyridine-4-carboxamide

• IUPAC Name: 2-bromo-N-[(5-bromothiophen-3-yl)methyl]-N-methylpyridine-4-carboxamide
• InChI: InChI=1S/C12H10Br2N2OS/c1-16(6-8-4-11(14)18-7-8)12(17)9-2-3-15-10(13)5-9/h2-5,7H,6H2,1H3
• InChI Key: GFWJHEPLBMFNFG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CSC(=C1)Br)C(=O)C2=CC(=NC=C2)Br
• Molecular Formula: C12H10Br2N2OS
• Molecular Weight: 390.10 g/mol

Description

2-bromo-N-[(5-bromothiophen-3-yl)methyl]-N-methylpyridine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-bromo-N-[(5-bromothiophen-3-yl)methyl]-N-methylpyridine-4-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has both biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines in animal models, and has also been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to have a low toxicity profile in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-N-[(5-bromothiophen-3-yl)methyl]-N-methylpyridine-4-carboxamide in lab experiments is its low toxicity profile, which makes it a safer alternative to other compounds that have similar applications. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-bromo-N-[(5-bromothiophen-3-yl)methyl]-N-methylpyridine-4-carboxamide. One direction is to further explore its potential as an anti-inflammatory and anti-cancer therapy, and to investigate its mechanism of action in more detail. Another direction is to develop new synthesis methods that can improve the yield and solubility of this compound. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in various applications.

Synthesis Methods

The synthesis of 2-bromo-N-[(5-bromothiophen-3-yl)methyl]-N-methylpyridine-4-carboxamide involves a multi-step process. The first step involves the synthesis of 5-bromothiophene-3-carboxylic acid, which is then converted to 5-bromothiophene-3-carboxylic acid chloride. This intermediate is then reacted with N-methyl-4-pyridone to give the final product.

Scientific Research Applications

2-bromo-N-[(5-bromothiophen-3-yl)methyl]-N-methylpyridine-4-carboxamide has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory properties, and has shown promising results in reducing inflammation in animal models. It has also been studied for its potential as a cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.